Cas no 1416367-02-6 (N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide)

• Product Name: N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• CAS No: 1416367-02-6
• MF: C₁₅H₂₂BNO₄S
• MW: 323.215483188629
• MDL: MFCD32198945
• CID: 5085672
• PubChem ID: 139033740
• Update Time: 2025-11-01

N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• D94257
• N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• AS-76863
• Z4103341446
• A1-22047
• EN300-22998743
• 1416367-02-6
• N-Cyclopropyl-benzenesulfonamide-3-boronic Acid pinacol ester

• MDL： MFCD32198945
• Inchi： 1S/C15H22BNO4S/c1-14(2)15(3,4)21-16(20-14)11-6-5-7-13(10-11)22(18,19)17-12-8-9-12/h5-7,10,12,17H,8-9H2,1-4H3
• InChI Key： REIQGTSBQOCLNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B2OC(C)(C)C(C)(C)O2)C=1)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 323.1362595g/mol
• Monoisotopic Mass: 323.1362595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Additional information on N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide

Comprehensive Overview of N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide (CAS No. 1416367-02-6)

N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide (CAS No. 1416367-02-6) is a specialized boron-containing sulfonamide compound with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique combination of a cyclopropyl group, a tetramethyl dioxaborolane moiety, and a sulfonamide functional group, making it a versatile intermediate for drug discovery and material science. Its structural complexity and reactivity have drawn attention from researchers exploring Suzuki-Miyaura cross-coupling reactions, a widely used method in modern synthetic chemistry.

The growing interest in boron-based compounds like N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide stems from their role in developing targeted therapies and biocompatible materials. With the rise of precision medicine, researchers are increasingly investigating boronic acid derivatives for their ability to interact with biological systems selectively. This compound’s tetramethyl-1,3,2-dioxaborolane group enhances its stability, making it suitable for applications requiring controlled release or prolonged activity.

In the context of organic electronics, N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide has potential as a building block for conjugated polymers and small-molecule semiconductors. The sulfonamide moiety contributes to solubility and processability, while the boron center can facilitate electron transport. These properties align with the increasing demand for high-performance organic materials in flexible electronics and optoelectronic devices.

From a synthetic perspective, the cyclopropyl group in N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide introduces steric and electronic effects that can influence reaction outcomes. This feature is particularly valuable in asymmetric synthesis and catalysis, where subtle structural modifications can lead to significant changes in selectivity. Researchers often explore such compounds to develop novel chiral catalysts or stereoselective transformations.

The compound’s CAS No. 1416367-02-6 serves as a critical identifier in chemical databases and regulatory documentation. Proper handling and storage of N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide are essential to maintain its integrity, particularly given the sensitivity of boronate esters to moisture. Innovations in air-sensitive synthesis techniques have improved the practicality of working with such reagents.

Recent advancements in computational chemistry have enabled deeper insights into the electronic properties of N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide. Density functional theory (DFT) studies can predict its reactivity in C–B bond formation and transmetalation processes, which are central to its utility in cross-coupling reactions. These computational tools complement experimental approaches, accelerating the discovery of new applications.

As the scientific community continues to explore sustainable chemistry, the role of boron-containing intermediates like N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide in green synthesis is gaining traction. Their ability to participate in atom-economical reactions aligns with efforts to minimize waste and energy consumption. Future research may focus on optimizing its use in catalytic cycles and recyclable systems.

In summary, N-cyclopropyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide (CAS No. 1416367-02-6) represents a multifaceted compound with broad relevance in medicinal chemistry, materials science, and synthetic methodology. Its unique structural features and reactivity profile position it as a valuable tool for addressing contemporary challenges in chemical research and industrial applications.